1,4-Bis(2,6-dimethoxybenzoyl)piperazine

• Molecular Formula: C22H26N2O6
• Molecular Weight: 414.5g/mol
• IUPAC Name: [4-(2,6-dimethoxybenzoyl)piperazin-1-yl]-(2,6-dimethoxyphenyl)methanone
• InChI: InChI=1S/C22H26N2O6/c1-27-15-7-5-8-16(28-2)19(15)21(25)23-11-13-24(14-12-23)22(26)20-17(29-3)9-6-10-18(20)30-4/h5-10H,11-14H2,1-4H3
• InChI Key: YMZPMBDYGSDSNI-UHFFFAOYSA-N
• SMILES: COC1=C(C(=CC=C1)OC)C(=O)N2CCN(CC2)C(=O)C3=C(C=CC=C3OC)OC

Description

1,4-Bis(2,6-dimethoxybenzoyl)piperazine is a bis-acylated piperazine derivative characterized by two 2,6-dimethoxybenzoyl groups attached to the piperazine core. The 2,6-dimethoxy substituents likely confer steric and electronic effects, influencing solubility, reactivity, and biological interactions. Piperazine derivatives are widely explored for pharmaceutical and material applications due to their structural versatility .

Comparison with Similar Compounds

Table 1: Structural and Activity Comparison of Selected Piperazine Derivatives

Compound Name	Substituents/Modifications	Key Biological/Functional Activity	Activity Data	Reference
1,4-Bis(2,6-dimethoxybenzoyl)piperazine	2,6-dimethoxybenzoyl groups	Not explicitly reported	N/A	N/A
Piperazine (core structure)	Unmodified piperazine	M2 isoform activation (tumor cells)	AC50 = 895 nM (analogue 34)
1,4-Bis(3-aminopropyl)piperazine	3-aminopropyl side chains	Antimalarial (Plasmodium falciparum)	Improved selectivity indices vs. lead
1,4-Bis[3-(amino-dithiocarboxy)propionyl]piperazine	Dithiocarbamate groups	Antitumor (HL-60 cells)	44–90% inhibition at 10 µM
1,4-Bis(2-pyridinylmethyl)piperazine	Pyridylmethyl substituents	DNA cleavage (Cu(II) complexes)	Enhanced steric effects

• Piperazine vs. 1,4-Diazepane : Piperazine and its 7-membered ring analogue 1,4-diazepane () exhibit superior M2 isoform activation (AC50 = 895 nM) compared to linear diamines or cyclohexane-diamines, emphasizing the importance of ring size and flexibility in biological activity .
• Antitumor Derivatives : Modifying the piperazine core with dithiocarbamate groups () significantly enhances cytotoxicity against HL-60 cells (up to 90% inhibition), whereas bromopropionyl derivatives serve as leads for further optimization .
• Antimalarial Applications: 1,4-Bis(3-aminopropyl)piperazine derivatives () demonstrate improved selectivity against chloroquine-resistant Plasmodium falciparum, highlighting the role of side-chain functionalization in targeting parasitic enzymes .